Cas no 930039-92-2 (N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine)

• Product Name: N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine
• CAS No: 930039-92-2
• MF: C₁₆H₁₃F₃N₆
• MW: 346.309832334518
• CID: 6466292
• PubChem ID: 17395684
• Update Time: 2025-10-31

N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine
• N-[2-(1H-indol-3-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• 1,2,4-Triazolo[4,3-b]pyridazin-6-amine, N-[2-(1H-indol-3-yl)ethyl]-3-(trifluoromethyl)-
• BRD4 Inhibitor-27

• Inchi： 1S/C16H13F3N6/c17-16(18,19)15-23-22-14-6-5-13(24-25(14)15)20-8-7-10-9-21-12-4-2-1-3-11(10)12/h1-6,9,21H,7-8H2,(H,20,24)
• InChI Key： FZKFDCYCUKXFBX-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)(F)F)N1N=C(NCCC1C3=C(NC=1)C=CC=C3)C=C2

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 17.14±0.30(Predicted)

Additional information on N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine

Recent Advances in the Study of N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine (CAS: 930039-92-2)

The compound N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine (CAS: 930039-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold and indole moiety, has demonstrated promising potential in various therapeutic applications, particularly in oncology and neurology. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are critical in cancer cell proliferation and survival. In vitro studies have shown that N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine exhibits potent inhibitory activity against a range of kinases, including those implicated in tumor growth and metastasis. These findings have spurred further investigations into its potential as a targeted therapy for various malignancies.

In addition to its anticancer properties, recent studies have also explored the neuroprotective effects of this compound. Preliminary data suggest that it may play a role in mitigating neurodegenerative processes by modulating oxidative stress and inflammation pathways. This dual functionality—targeting both cancer and neurodegenerative diseases—positions N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine as a versatile candidate for further drug development.

Another area of active research is the optimization of the compound's pharmacokinetic profile. Recent efforts have focused on improving its bioavailability and reducing potential off-target effects. Structural modifications, such as the introduction of solubilizing groups or the use of prodrug strategies, have shown promise in enhancing its therapeutic index. These advancements are critical for translating preclinical findings into clinical applications.

In conclusion, N-2-(1H-indol-3-yl)ethyl-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-amine (CAS: 930039-92-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities, combined with ongoing efforts to optimize its properties, highlight its potential as a therapeutic agent. Future studies will likely focus on advancing this compound through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in oncology and neurology.